![molecular formula C17H18ClNO4S B6413075 5-(3-t-Butylsulfamoylphenyl)-2-chlorobenzoic acid, 95% CAS No. 1261969-82-7](/img/structure/B6413075.png)
5-(3-t-Butylsulfamoylphenyl)-2-chlorobenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(3-t-Butylsulfamoylphenyl)-2-chlorobenzoic acid, or 5-t-BSCB, is a chemical compound found in several plant species, including the Chinese sweetgum tree (Liquidambar formosana). It is a small molecule with a molecular weight of 283.3 g/mol and a melting point of 122-123°C. 5-t-BSCB has been studied for its potential medicinal properties and has been used in laboratory experiments to investigate its pharmacological effects.
Mechanism of Action
The mechanism of action of 5-t-BSCB is not yet fully understood. However, it is believed to be related to its ability to modulate the activity of enzymes involved in metabolism. It has been shown to inhibit the activity of cyclooxygenase, an enzyme involved in the synthesis of prostaglandins and other inflammatory mediators. It has also been shown to inhibit the activity of 5-lipoxygenase, an enzyme involved in the production of leukotrienes and other pro-inflammatory mediators.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-t-BSCB have been studied in several laboratory experiments. It has been shown to inhibit the release of inflammatory cytokines and to modulate the activity of enzymes involved in metabolism. It has also been shown to inhibit the growth of cancer cells and to modulate the activity of cell signaling pathways. In addition, it has been shown to have anti-oxidative and anti-cancer activities.
Advantages and Limitations for Lab Experiments
The advantages of using 5-t-BSCB in laboratory experiments include its small molecular weight and its ability to modulate the activity of enzymes involved in metabolism. It also has a relatively low melting point, which makes it easy to handle and store. However, there are some limitations to using 5-t-BSCB in laboratory experiments. For example, it is not very soluble in water, which can make it difficult to use in certain experiments. In addition, it is not widely available and can be expensive to purchase.
Future Directions
The potential medicinal properties of 5-t-BSCB have yet to be fully explored. Future research should focus on further investigating its biochemical and physiological effects and its potential therapeutic applications. In particular, further studies should be conducted to examine its effects on cell signaling pathways and its ability to modulate the activity of enzymes involved in metabolism. In addition, further research should be conducted to identify potential drug targets for 5-t-BSCB and to explore its potential use in the treatment of various diseases. Finally, further research should be conducted to examine the safety and efficacy of 5-t-BSCB in humans.
Synthesis Methods
5-t-BSCB can be synthesized through a two-step reaction. The first step involves the reaction of 2-chlorobenzoic acid and 3-t-butylsulfamoylphenol in aqueous acetic acid, which produces 5-(3-t-butylsulfamoylphenyl)-2-chlorobenzoic acid. The second step involves the reaction of 5-(3-t-butylsulfamoylphenyl)-2-chlorobenzoic acid with sodium hydroxide in an aqueous solution to produce 5-(3-t-butylsulfamoylphenyl)-2-chlorobenzoate.
Scientific Research Applications
5-t-BSCB has been studied for its potential medicinal properties, including anti-inflammatory, anti-oxidative, and anti-cancer activities. It has been used in laboratory experiments to investigate its pharmacological effects. For example, it has been used to investigate its effects on the growth of cancer cells and its ability to inhibit the release of inflammatory cytokines. It has also been used to investigate its effects on the regulation of cell signaling pathways and its ability to modulate the activity of enzymes involved in metabolism.
properties
IUPAC Name |
5-[3-(tert-butylsulfamoyl)phenyl]-2-chlorobenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClNO4S/c1-17(2,3)19-24(22,23)13-6-4-5-11(9-13)12-7-8-15(18)14(10-12)16(20)21/h4-10,19H,1-3H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPIJYWVCAZKNLY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NS(=O)(=O)C1=CC=CC(=C1)C2=CC(=C(C=C2)Cl)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3-t-Butylsulfamoylphenyl)-2-chlorobenzoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.